Cas no 350490-16-3 (1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate)

• Product Name: 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate
• CAS No: 350490-16-3
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 2942107
• PubChem ID: 11322631
• Update Time: 2025-06-20

1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate Chemical and Physical Properties

Names and Identifiers

• DTXSID101214356
• EN300-844695
• 350490-16-3
• tert-butyl (2E)-3-(3-nitrophenyl)prop-2-enoate
• 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate

• Inchi： 1S/C13H15NO4/c1-13(2,3)18-12(15)8-7-10-5-4-6-11(9-10)14(16)17/h4-9H,1-3H3/b8-7+
• InChI Key： FVECLTRJMVQEPY-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.10010796Da
• Monoisotopic Mass: 249.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate

Professional Introduction to Compound with CAS No. 350490-16-3 and Product Name: 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate

The compound identified by the CAS number 350490-16-3 and the product name 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in synthetic chemistry and medicinal biology. The presence of a nitrophenyl group and a dimethyl tert-butyl moiety contributes to its distinctive reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage advanced chemical scaffolds to enhance therapeutic efficacy. The 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate molecule exemplifies this trend, as its structural features suggest potential utility in the design of bioactive agents. Specifically, the conjugated system formed by the (2E)-3-(3-nitrophenyl)-2-propenoate moiety may facilitate interactions with biological targets, thereby opening avenues for drug discovery.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more intricate pharmacophores. Researchers have increasingly recognized the importance of heterocyclic systems in medicinal chemistry, and the nitrophenyl group in this compound can serve as a versatile handle for further functionalization. For instance, reduction of the nitro group to an amine or further derivatization of the double bond could yield derivatives with enhanced solubility or bioavailability, critical factors in drug development.

The dimethyl tert-butyl substituent at the 1-position adds another layer of complexity to this molecule, influencing both its electronic properties and steric environment. This feature is particularly noteworthy in the context of modern drug design, where optimal balance between lipophilicity and polarizability is often sought after. The tert-butyl group can also enhance metabolic stability, a desirable trait for many therapeutic agents.

Recent studies have highlighted the utility of nitroaromatic compounds in medicinal chemistry due to their ability to engage with biological targets through both hydrophobic and hydrogen bonding interactions. The 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate molecule aligns well with this paradigm, offering a scaffold that can be modified to target specific disease pathways. For example, modifications at the phenyl ring or introduction of additional functional groups could tailor its activity towards particular enzymes or receptors implicated in neurological disorders or inflammatory conditions.

The synthesis of this compound involves sophisticated organic transformations that showcase modern methodologies in synthetic chemistry. Techniques such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies may be employed to construct key structural motifs. These advances not only underscore the compound's synthetic accessibility but also highlight the broader progress in enabling technologies that facilitate drug discovery.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. The conjugated double bond system can contribute to optoelectronic properties, making it relevant for applications in organic electronics or photovoltaic devices. Such interdisciplinary potential underscores the versatility of molecules like 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate, bridging traditional boundaries between chemistry and engineering.

The development of robust analytical methods for characterizing this compound is also crucial for advancing its utility. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide essential insights into its structure and purity. These analytical tools are indispensable for ensuring consistency in synthetic routes and evaluating sample quality for downstream applications.

Looking ahead, future research may explore derivatization strategies that enhance bioactivity while maintaining structural integrity. For instance, incorporating fluorine atoms at strategic positions could modulate metabolic pathways or improve binding affinity without compromising overall efficacy. Such modifications are often guided by computational modeling studies that predict molecular interactions with biological targets.

The growing emphasis on green chemistry principles also presents opportunities for optimizing synthetic routes used in producing 1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate. Catalytic methods that minimize waste or employ renewable feedstocks could align with broader sustainability goals within the chemical industry. Such efforts not only reduce environmental impact but may also lower production costs through more efficient processes.

In conclusion,1,1-Dimethylethyl (2E)-3-(3-nitrophenyl)-2-propenoate, identified by CAS no. 350490-16-3, represents a multifaceted molecule with significant potential across pharmaceuticals and materials science. Its unique structural features—particularly the combination of a nitrophenyl group and a dimethyl tert-butyl moiety—make it a valuable building block for further chemical exploration. As research continues to uncover new applications for such compounds,350490-16-3 will likely remain at forefront of scientific inquiry into bioactive molecules.